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Compound of Interest

Compound Name: Bis-PCBM

Cat. No.: B1434580

This document provides detailed application notes and protocols for the utilization of Bis-
phenyl-C61-butyric acid methyl ester (Bis-PCBM) in the fabrication of perovskite solar cells
(PSCs). The information is intended for researchers, scientists, and professionals in the field of
photovoltaics and materials science.

Introduction

Bis-PCBM, a fullerene derivative, has emerged as a critical component in advancing the
efficiency and stability of perovskite solar cells.[1][2] Unlike its mono-adduct counterpart,
PCBM, Bis-PCBM offers a higher Lowest Unoccupied Molecular Orbital (LUMO) energy level,
which can lead to a larger open-circuit voltage (Voc) in the final device.[1] Furthermore, specific
isomers of Bis-PCBM, such as a-Bis-PCBM, have been shown to act as effective templating
agents during the perovskite film formation, leading to superior crystal quality, passivation of
defects, and enhanced device longevity.[3][4]

Key Advantages of Using a-Bis-PCBM

Incorporating a-Bis-PCBM into the perovskite active layer has demonstrated several key
benefits over control devices (without any fullerene derivative) and those containing the more
common PCBM:

» Enhanced Power Conversion Efficiency (PCE): Devices fabricated with a-Bis-PCBM have
achieved an outstanding PCE of 20.8%, surpassing control devices and those with PCBM.[3]

[5]
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» Improved Stability: Unsealed perovskite solar cells containing a-Bis-PCBM have shown
remarkable stability, retaining over 90% of their initial PCE after 44 days in ambient air (40%
RH) at 65°C.[3][5] They also exhibit enhanced stability under continuous full sun illumination.

[31[4]

o Superior Film Morphology: a-Bis-PCBM facilitates the growth of larger perovskite grains and
enhances the crystallinity of the film.[3] This improved morphology is a primary factor
contributing to the enhanced device performance.[3]

o Defect Passivation: The fullerene derivative effectively fills vacancies and passivates trap
states at the grain boundaries of the perovskite film.[2][3] This leads to improved charge
carrier separation and transport within the film.[3]

» Moisture Resistance: The presence of a-Bis-PCBM in the perovskite film increases its
hydrophobicity, as evidenced by a larger water contact angle, which helps to resist the
ingress of moisture and prevent the degradation of the perovskite layer.[3]

Quantitative Performance Data

The following table summarizes the key performance metrics of perovskite solar cells
fabricated with pristine perovskite, with PCBM, and with a-Bis-PCBM, demonstrating the
significant improvements imparted by the latter.
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Data compiled from references[3][5].

Experimental Protocols

The following protocols are based on the successful fabrication of high-efficiency, stable
perovskite solar cells using a-Bis-PCBM via an antisolvent method.[3][5]

4.1. Materials and Solutions

o Perovskite Precursor Solution: Prepare a solution containing the desired perovskite
precursors (e.g., a mix of formamidinium iodide (FAIl), lead iodide (Pbl2), methylammonium
bromide (MABTr), and lead bromide (PbBr2)) in a mixed solvent of dimethylformamide (DMF)
and dimethyl sulfoxide (DMSO).

e 0-Bis-PCBM Solution: Prepare a solution of a-Bis-PCBM in chlorobenzene (CB) at a
concentration of 20 mg/mL.

o Hole Transport Layer (HTL) Solution: Prepare a solution of Spiro-OMeTAD in chlorobenzene
with additives such as 4-tert-butyl pyridine (TBP) and lithium
bis(trifluoromethanesulfonyl)imide (Li-TFSI).
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e Substrates: Fluorine-doped tin oxide (FTO) coated glass.

o Other Materials: Compact TiO2 (c-TiO2) blocking layer, mesoporous TiO2 (m-TiO2) scaffold,
gold (Au) for the back contact.

4.2. Device Fabrication Workflow
e Substrate Preparation:

o Clean the FTO-coated glass substrates sequentially in an ultrasonic bath with detergent,
deionized water, acetone, and isopropanol.

o Dry the substrates with a nitrogen gun.

o Treat the substrates with UV-ozone for 15 minutes prior to depositing the subsequent
layers.

» Deposition of Electron Transport Layers:

o Deposit a compact TiO2 (c-TiO2) layer onto the FTO substrate via spray pyrolysis or spin-
coating, followed by sintering at high temperature.

o Deposit a mesoporous TiO2 (m-TiO2) layer by spin-coating a colloidal paste, followed by
another sintering step.

o Perovskite Layer Deposition (Antisolvent Method with a-Bis-PCBM):
o Transfer the substrates with the TiO2 layers into a nitrogen-filled glovebox.
o Spin-coat the perovskite precursor solution onto the m-TiO2 layer.

o During the final seconds of the spin-coating process, dispense a specific volume of the a-
Bis-PCBM solution in chlorobenzene onto the spinning substrate as an antisolvent. This
induces the rapid crystallization of a high-quality perovskite film embedded with a-Bis-
PCBM.

o Anneal the substrate on a hotplate to complete the perovskite film formation.
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e Deposition of Hole Transport Layer (HTL):
o Spin-coat the Spiro-OMeTAD solution onto the perovskite layer.
o Allow the film to oxidize overnight in a desiccator.
o Deposition of Back Contact:
o Thermally evaporate a gold (Au) back contact onto the HTL under high vacuum.

Visualizations

5.1. Experimental Workflow
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Caption: Workflow for perovskite solar cell fabrication with a-Bis-PCBM.
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5.2. Mechanism of a-Bis-PCBM Action
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Caption: Role of a-Bis-PCBM in enhancing perovskite solar cell properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1434580?utm_src=pdf-body
https://www.benchchem.com/product/b1434580?utm_src=pdf-body-img
https://www.benchchem.com/product/b1434580?utm_src=pdf-body
https://www.benchchem.com/product/b1434580?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1434580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. researchgate.net [researchgate.net]

2. Isomer-Pure Bis-PCBM-Assisted Crystal Engineering of Perovskite Solar Cells Showing
Excellent Efficiency and Stability - PubMed [pubmed.ncbi.nim.nih.gov]

e 3. scispace.com [scispace.com]
e 4. researchgate.net [researchgate.net]
e 5. gmro.gmul.ac.uk [gmro.gmul.ac.uk]

 To cite this document: BenchChem. [Application of Bis-PCBM in Perovskite Solar Cell
Fabrication: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1434580#application-of-bis-pcbm-in-perovskite-
solar-cell-fabrication]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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